Cas no 1354001-13-0 ((S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide)

• Product Name: (S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide
• CAS No: 1354001-13-0
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 2158899
• Update Time: 2025-10-28

(S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(2,5-dichloro-benzyl)-propionamide
• (S)-2-Amino-N-(2,5-dichlorobenzyl)propanamide
• AM95680
• (S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide

• Inchi： 1S/C10H12Cl2N2O/c1-6(13)10(15)14-5-7-4-8(11)2-3-9(7)12/h2-4,6H,5,13H2,1H3,(H,14,15)/t6-/m0/s1
• InChI Key： XXGNSYRZPPXHBC-LURJTMIESA-N
• SMILES： ClC1C=CC(=CC=1CNC([C@H](C)N)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Topological Polar Surface Area: 55.1

Additional information on (S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide

Introduction to (S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide (CAS No. 1354001-13-0)

(S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide (CAS No. 1354001-13-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its unique structural features, including a chiral center and a dichlorobenzyl moiety. These properties make it a valuable candidate for various biological studies and drug development initiatives.

The chemical structure of (S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide consists of an amino acid backbone with a substituted benzyl group. The presence of the chiral center at the α-carbon position imparts enantiomeric specificity, which is crucial for its biological activity. The dichlorobenzyl moiety further enhances the compound's lipophilicity and stability, making it suitable for use in both in vitro and in vivo studies.

Recent research has focused on the potential of (S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit specific kinases that play a role in cancer progression, making it a promising candidate for anticancer drug development.

In addition to its anticancer properties, (S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide has also shown potential in the treatment of neurological disorders. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems and reduce neuroinflammation, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the versatility of this compound and its potential to address multiple therapeutic areas.

The synthesis of (S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide involves several well-established chemical reactions, including the formation of the amino acid derivative and the introduction of the dichlorobenzyl group. The chiral center can be introduced through asymmetric synthesis or resolution techniques, ensuring high enantiomeric purity. This synthetic route allows for large-scale production, making it feasible for pharmaceutical companies to develop this compound into viable drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal adverse effects. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

Beyond its therapeutic applications, (S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide has also been studied for its use as a research tool in biochemical assays. Its unique structure makes it an ideal probe for investigating enzyme mechanisms and receptor interactions. Researchers have utilized this compound to gain insights into complex biological processes, contributing to a deeper understanding of disease mechanisms.

In conclusion, (S)-2-Amino-N-(2,5-dichloro-benzyl)-propionamide (CAS No. 1354001-13-0) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.